Cas no 348627-52-1 (8-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine)

• Product Name: 8-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine
• CAS No: 348627-52-1
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• CID: 919630
• PubChem ID: 53421616
• Update Time: 2025-05-24

8-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine
• 8-bromanyl-1,2,3,4-tetrahydronaphthalen-1-amine
• 8-bromotetralin-1-amine
• DTXSID70697845
• A822446
• SCHEMBL21772217
• 348627-52-1
• CS-0370522
• DB-369626
• G87374

• Inchi： 1S/C10H12BrN/c11-8-5-1-3-7-4-2-6-9(12)10(7)8/h1,3,5,9H,2,4,6,12H2
• InChI Key： ZSWFVACTSWMVQG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C(CCC2)N

Computed Properties

• Exact Mass: 225.01500
• Monoisotopic Mass: 225.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02000
• LogP: 3.48550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 8-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine

Comprehensive Overview of 8-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine (CAS No. 348627-52-1)

8-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine (CAS No. 348627-52-1) is a brominated tetrahydronaphthalene derivative with significant applications in pharmaceutical and chemical research. This compound, often referred to as 8-Bromo-THN-1-amine, is a key intermediate in the synthesis of various bioactive molecules. Its unique structural features, including the bromine substituent and the amine functional group, make it a versatile building block in organic chemistry.

The growing interest in 8-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine is driven by its potential role in drug discovery and development. Researchers are particularly intrigued by its ability to serve as a precursor for compounds targeting neurological and cardiovascular diseases. Recent studies have explored its utility in the design of dopamine receptor modulators, a topic of high relevance given the increasing prevalence of neurodegenerative disorders like Parkinson's disease.

One of the most frequently searched questions about CAS No. 348627-52-1 is its solubility and stability under various conditions. This compound exhibits moderate solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), making it suitable for a wide range of synthetic applications. Its stability at room temperature and under inert atmospheres has also been confirmed, which is crucial for storage and handling in laboratory settings.

In the context of green chemistry, 8-Bromo-THN-1-amine has garnered attention for its potential to reduce waste in multi-step syntheses. Researchers are investigating eco-friendly catalytic methods to introduce the bromine moiety, aligning with the global push for sustainable chemical practices. This aligns with the broader trend of minimizing hazardous byproducts in pharmaceutical manufacturing, a topic frequently discussed in academic and industrial circles.

The synthesis of 8-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine typically involves bromination of the corresponding tetrahydronaphthalene precursor, followed by functional group transformations. Recent advancements in catalytic bromination techniques have improved the yield and purity of this compound, addressing a common challenge highlighted in user queries about optimizing its production. These innovations are particularly relevant to chemists seeking scalable and cost-effective synthetic routes.

Analytical characterization of CAS No. 348627-52-1 is another area of interest. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry are routinely employed to confirm its identity and purity. These methods are critical for ensuring the compound's suitability for downstream applications, a concern often raised by quality control professionals in the pharmaceutical industry.

From a commercial perspective, the demand for 8-Bromo-THN-1-amine has been steadily increasing, particularly in regions with thriving pharmaceutical and biotechnology sectors. Suppliers often emphasize its high purity grades (≥98%) and customizable packaging options to meet diverse research needs. This responsiveness to market requirements reflects the compound's growing importance in modern chemical research.

Looking ahead, the applications of 8-Bromo-1,2,3,4-tetrahydronaphthalen-1-amine are expected to expand further. With ongoing research into its derivatives and analogs, this compound may play a pivotal role in developing novel therapeutic agents. Its structural versatility continues to inspire innovative synthetic strategies, making it a valuable asset in the toolkit of medicinal chemists and researchers worldwide.